1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one

• Molecular Formula: C26H22O4
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 1-(1-oxo-1-phenylpropan-2-yl)oxy-7,8,9,10-tetrahydronaphtho[1,2-c]isochromen-6-one
• InChI: InChI=1S/C26H22O4/c1-16(24(27)17-8-3-2-4-9-17)29-23-13-7-12-20-19(23)14-15-21-18-10-5-6-11-22(18)26(28)30-25(20)21/h2-4,7-9,12-16H,5-6,10-11H2,1H3
• InChI Key: ZMQPXLAZHGXILN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=CC=C1)OC2=CC=CC3=C2C=CC4=C3OC(=O)C5=C4CCCC5

Description

1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one is a complex organic compound with a unique structure that combines elements of chromen and phenylethoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one typically involves multiple steps. One common method includes the Williamson ether synthesis, where a hydroxycoumarin is reacted with phenacyl bromide, followed by cyclization in polyphosphoric acid . The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized nature and limited commercial demand. the principles of large-scale organic synthesis, such as optimization of reaction conditions and purification processes, would apply.

Chemical Reactions Analysis

Types of Reactions

1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce carbonyl groups to alcohols.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and solvents that facilitate the desired reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a compound with additional oxygen-containing functional groups, while reduction could produce an alcohol derivative.

Scientific Research Applications

1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic effects or use as a drug precursor.

Industry: It could be used in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action for 1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• 7-(1-methyl-2-oxo-2-phenylethoxy)-2H-chromen-2-one
• 9-methyl-1-phenyl-7H-furo[3,2-f]chromen-7-one
• 4,9-dimethyl-3-phenyl-7H-furo[2,3-f]chromen-7-one

Uniqueness

1-(1-methyl-2-oxo-2-phenylethoxy)-7,8,9,10-tetrahydro-6H-dibenzo[c,h]chromen-6-one is unique due to its specific combination of functional groups and structural features